4-(4-isopropylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-methyl-4-(4-propan-2-ylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C12H15N3O/c1-8(2)10-4-6-11(7-5-10)15-9(3)13-14-12(15)16/h4-8H,1-3H3,(H,14,16)
• InChI Key: CFJAZGVGBCAKPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N1C2=CC=C(C=C2)C(C)C
• Molecular Formula: C12H15N3O
• DSSTOX Substance ID: DTXSID701321486
• Molecular Weight: 217.27 g/mol
• Solubility: 20.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860785-07-5

Description

4-(4-isopropylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as IMD-0354, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of triazolones and has been shown to exhibit anti-inflammatory and immunomodulatory properties.

Scientific Research Applications

Synthesis and Physicochemical Properties

Synthesis of Derivatives

A study by Yüksek et al. (2015) focused on the synthesis of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, characterized by spectroscopic methods. These compounds were analyzed for in vitro antioxidant activities, comparing them to standard antioxidants. The lipophilicity and kinetic parameters related to thermal degradation were also assessed, providing insight into the chemical behavior of these derivatives in various conditions (Yüksek et al., 2015).

Catalytic Activity and Polymerization

Another study by Bakthavachalam and Reddy (2013) explored the synthesis of aluminum complexes of triaza ligands, demonstrating their catalytic activity toward the polymerization of ε-caprolactone. This research suggests potential applications of such compounds in polymer science, highlighting the versatility of 1,2,4-triazole derivatives (Bakthavachalam & Reddy, 2013).

Antimicrobial and Catalytic Applications

Antimicrobial Studies

Joshi et al. (2021) synthesized a series of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles with antimicrobial properties. These compounds were characterized using spectroscopic techniques and tested for their antibacterial and antifungal activity, revealing some compounds with interesting activity profiles (Joshi et al., 2021).

Catalytic Oxidation and Hydrogenation

Saleem et al. (2013) reported on the synthesis and characterization of half-sandwich ruthenium(II) complexes with 1,2,3-triazole-based organosulfur/-selenium ligands. These complexes were explored for catalytic oxidation of alcohols and transfer hydrogenation of ketones, suggesting their utility in catalysis (Saleem et al., 2013).